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Compound of Interest

Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 5-Formyl-2-methylbenzonitrile (CAS 27613-36-1). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Formyl-2-methylbenzonitrile is a compound that requires careful handling due to its
chemical properties. Based on data from structurally similar compounds, it should be treated as
harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.[1][2]
Adherence to appropriate personal protective equipment (PPE) protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Nitrile gloves offer superior
protection against a wide
) Chemical-resistant nitrile range of chemicals, including
Hand Protection ) ]
gloves.[3][4][5] solvents, acids, and oils, and
are more puncture-resistant

than latex.[5][6][7]

To protect eyes from splashes.

o Standard EN 166 (EU) or
Safety glasses with side

Eye Protection ) OSHA 29 CFR 1910.133 (US)
shields or goggles. ) )
compliant eyewear is

recommended.[1][8]

To prevent skin contact. For
larger quantities or risk of
Skin and Body Laboratory coat. splashing, additional protective

clothing may be necessary.[1]

[8]

To avoid inhalation of dust or
vapors.[1][2][9] If ventilation is
Respiratory Use in a well-ventilated area or  inadequate, a NIOSH/MSHA or
under a chemical fume hood. European Standard EN 149
approved respirator should be

used.[1]

Safe Handling and Operational Workflow
Follow these procedural steps to ensure the safe handling of 5-Formyl-2-methylbenzonitrile
during laboratory operations.

Experimental Protocol:

o Preparation: Before handling the compound, ensure that the designated workspace, typically
a chemical fume hood, is clean and uncluttered.[1] Confirm that an eyewash station and
safety shower are readily accessible.[1]
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e Donning PPE: Put on all required PPE as specified in Table 1.

e Handling the Compound:

[¢]

Use only under a chemical fume hood.[1][8]

[¢]

Avoid direct contact with skin, eyes, and clothing.[2][9]

[e]

Do not breathe in dust, fumes, or vapors.[1][8]

o

Avoid eating, drinking, or smoking in the handling area.[1][8]
e Spill Management:

o In case of a spill, absorb the material with an inert absorbent such as sand or vermiculite.

[8]
o Collect the absorbed material into a sealed container for proper disposal.[8][9]
o Ventilate the area and wash the spill site after material pickup is complete.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][8]

o Remove and wash any contaminated clothing before reuse.[1][2]

Disposal Plan

Chemical waste must be managed in accordance with federal, state, and local regulations. Do
not dispose of 5-Formyl-2-methylbenzonitrile down the drain or in regular trash.

Disposal Protocol:
e Waste Collection:

o Collect waste material, including any contaminated absorbents or disposable PPE, in a
designated and clearly labeled hazardous waste container.[10]
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o The container must be compatible with the chemical, well-sealed, and stored in a cool, dry,
well-ventilated area.[9][11]

e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "5-Formyl-
2-methylbenzonitrile".

e Disposal Request:

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed chemical waste disposal company.[8][11]

o Provide the EHS office with a completed waste tag that details the contents of the
container.[12]

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for safely handling and disposing of 5-
Formyl-2-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1319385?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://aksci.com/sds/5373CN_SDS.pdf
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.armbrustusa.com/blogs/news/are-nitrile-gloves-considered-ppe
https://business.medtecs.com/nitrile-gloves-superior-hand-protection/
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6162803&productDescription=2-BRMO-5-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www1.udel.edu/ehs/waste/chemical-waste-management.html
https://www1.udel.edu/ehs/waste/chemical-waste-management.html
https://www.ic.ptb.de/media/fileadmin/Publications/PTB_Info_Chemical-Waste-Management_EN.pdf
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://www.benchchem.com/product/b1319385#personal-protective-equipment-for-handling-5-formyl-2-methylbenzonitrile
https://www.benchchem.com/product/b1319385#personal-protective-equipment-for-handling-5-formyl-2-methylbenzonitrile
https://www.benchchem.com/product/b1319385#personal-protective-equipment-for-handling-5-formyl-2-methylbenzonitrile
https://www.benchchem.com/product/b1319385#personal-protective-equipment-for-handling-5-formyl-2-methylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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